![molecular formula C14H22N2O3S B2772837 3,4-dimethyl-N-(2-morpholin-4-ylethyl)benzenesulfonamide CAS No. 409357-39-7](/img/structure/B2772837.png)
3,4-dimethyl-N-(2-morpholin-4-ylethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,4-dimethyl-N-(2-morpholin-4-ylethyl)benzenesulfonamide is a chemical compound with the linear formula C19H21F3N2O3S . It has a molecular weight of 414.45 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C19H21F3N2O3S . Unfortunately, the detailed structural analysis is not available in the retrieved resources.Scientific Research Applications
Herbicidal Activity
The compound has been found to endow herbicidal activity against Phalaris minor , a weed of wheat crop field . This was discovered through both in-silico and experimental approaches of herbicide discovery . The compound was found to have a higher binding affinity and inhibition constant than the reference ligand molecule .
Anti-Biofilm Activity
The compound was found to exhibit excellent anti-biofilm activity with IC50 values of 3.6 μg/mL against K. planticola , nearly equivalent to the standard drug, Ciprofloxacin (3.06 μg/mL) .
Antiviral Activity
Indole derivatives, which include this compound, have been found to possess various biological activities, including antiviral activity . They have been reported as antiviral agents against influenza A and Coxsackie B4 virus .
Anti-Inflammatory Activity
Indole derivatives, including this compound, have also been found to possess anti-inflammatory activity . This makes them potentially useful in the treatment of inflammatory diseases .
Anticancer Activity
Indole derivatives, including this compound, have been found to possess anticancer activity . This suggests potential applications in cancer treatment .
Anti-HIV Activity
Indole derivatives, including this compound, have been found to possess anti-HIV activity . This suggests potential applications in the treatment of HIV .
properties
IUPAC Name |
3,4-dimethyl-N-(2-morpholin-4-ylethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O3S/c1-12-3-4-14(11-13(12)2)20(17,18)15-5-6-16-7-9-19-10-8-16/h3-4,11,15H,5-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARQQVCZFKCDIDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NCCN2CCOCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.